Selectivity Over Cathepsins H and L in Enzyme Assays
CA-074 inhibits purified rat cathepsin B with a Ki of 2–5 nM, whereas its Ki values for purified rat cathepsins H and L are 40–200 μM — representing a selectivity window of 10,000- to 30,000-fold in favor of cathepsin B [1]. In the same study, E-64-c (a broad-spectrum control) showed Ki values of ~2–5 nM against all three cathepsins, demonstrating the absence of isozyme discrimination. This selectivity ratio is corroborated by independent vendor technical datasheets reporting Kis of 0.0087, 75, and 233 μM for rat cathepsin B, H, and L respectively [2].
| Evidence Dimension | Inhibition constant (Ki) against purified rat cysteine cathepsins |
|---|---|
| Target Compound Data | CA-074 Ki (cathepsin B) = 2–5 nM |
| Comparator Or Baseline | E-64-c Ki (cathepsin B) = 2–5 nM; CA-074 Ki (cathepsin H) = 40–200 μM; CA-074 Ki (cathepsin L) = 40–200 μM |
| Quantified Difference | 10,000–30,000-fold lower Ki for cathepsin B versus H/L; E-64-c exhibits ≤2-fold difference across B/H/L |
| Conditions | In vitro purified enzyme assay; rat liver cathepsins B, H, L; synthetic fluorogenic substrates; pH not explicitly specified in original study (presumed acidic); enzyme pre-incubation with inhibitor followed by substrate addition |
Why This Matters
This quantitative selectivity window is the foundational differentiator enabling researchers to attribute phenotypic outcomes specifically to cathepsin B activity rather than to off-target inhibition of cathepsins H or L — a task that E-64, leupeptin, or CA-074Me cannot achieve.
- [1] Towatari T, Nikawa T, Murata M, Yokoo C, Tamai M, Hanada K, Katunuma N. Novel epoxysuccinyl peptides. A selective inhibitor of cathepsin B, in vivo. FEBS Letters. 1991;280(2):311-315. doi:10.1016/0014-5793(91)80319-X View Source
- [2] Cayman Chemical. CA-074 Product Datasheet (Catalog No. 24679). Kis = 0.0087, 75, and 233 μM for rat cathepsin B, H, and L, respectively. View Source
